Cas no 1116339-70-8 (Ethyl 2-(4-hydroxypiperidin-1-yl)pyrimidine-5-carboxylate)

• Product Name: Ethyl 2-(4-hydroxypiperidin-1-yl)pyrimidine-5-carboxylate
• CAS No: 1116339-70-8
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 854899
• Update Time: 2026-04-29

Ethyl 2-(4-hydroxypiperidin-1-yl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-hydroxypiperidin-1-yl)pyrimidine-5-carboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Ethyl 2-(4-hydroxypiperidin-1-yl)pyrimidine-5-carboxylate

Comprehensive Analysis of Ethyl 2-(4-hydroxypiperidin-1-yl)pyrimidine-5-carboxylate (CAS No. 1116339-70-8)

Ethyl 2-(4-hydroxypiperidin-1-yl)pyrimidine-5-carboxylate (CAS No. 1116339-70-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its pyrimidine core and hydroxypiperidine moiety, is widely studied for its potential applications in drug discovery and medicinal chemistry. Its unique structure makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

The molecular formula of Ethyl 2-(4-hydroxypiperidin-1-yl)pyrimidine-5-carboxylate reflects its hybrid architecture, combining a pyrimidine-5-carboxylate ester with a 4-hydroxypiperidine group. This combination enhances its solubility and bioavailability, which are critical factors in drug design. Researchers often explore its reactivity and derivatization potential, as the hydroxyl and ester functional groups offer versatile sites for chemical modifications. Such properties align with current trends in fragment-based drug design and small-molecule therapeutics, which dominate modern pharmaceutical R&D.

In recent years, the demand for high-purity intermediates like Ethyl 2-(4-hydroxypiperidin-1-yl)pyrimidine-5-carboxylate has surged, driven by advancements in targeted cancer therapies and precision medicine. Its role in synthesizing kinase inhibitors—a hot topic in oncology research—has been particularly noteworthy. Kinase inhibitors are pivotal in treating various cancers, and the structural features of this compound make it a promising scaffold for developing novel inhibitors. This aligns with frequent search queries such as "kinase inhibitor synthesis" and "pyrimidine derivatives in drug discovery," highlighting its relevance in contemporary scientific discourse.

From a synthetic chemistry perspective, CAS No. 1116339-70-8 is often utilized in multistep organic synthesis. Its ethyl carboxylate group can undergo hydrolysis or amidation, while the 4-hydroxypiperidine segment can participate in nucleophilic substitutions or serve as a hydrogen bond donor. These attributes make it a versatile building block for constructing complex molecules. Additionally, its stability under standard laboratory conditions ensures reliable performance in high-throughput screening and combinatorial chemistry, both of which are essential for accelerating drug discovery pipelines.

The compound’s physicochemical properties, including its logP and pKa, have been extensively studied to optimize its pharmacokinetic profile. Such data is crucial for researchers investigating ADME (Absorption, Distribution, Metabolism, and Excretion) properties, a recurring theme in pharmaceutical forums and publications. Furthermore, its compatibility with green chemistry principles—such as minimal waste generation and energy-efficient synthesis—resonates with the growing emphasis on sustainable drug development, another trending topic in the scientific community.

In conclusion, Ethyl 2-(4-hydroxypiperidin-1-yl)pyrimidine-5-carboxylate (CAS No. 1116339-70-8) represents a critical intermediate in modern medicinal chemistry. Its structural versatility, coupled with its applicability in kinase inhibitor development and fragment-based drug design, underscores its importance in advancing therapeutic innovations. As research continues to explore its potential, this compound is poised to remain a focal point in the quest for next-generation pharmaceuticals.